Cas no 1216469-13-4 ((±)-Equol-d)
(±)-Equol-d structure
Product Name:(±)-Equol-d
CAS No:1216469-13-4
MF:C15H14O3
MW:246.294511318207
CID:4578449
PubChem ID:45039147
Update Time:2024-11-05
(±)-Equol-d Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,4-tetradeuterio-3-(4-hydroxyphenyl)-2H-chromen-7-ol
- (±)-Equol-d
- (R,S)-Equol-d4 (Major) (Mixture of Diastereomers)
- ( inverted exclamation markA)-Equol-d4
- (R,S)-Equol-d4 (Major)(Mixture of Diastereomers)
- 1216469-13-4
- (R,S)-Equol-d4 (Major)
- (+/-)-Equol-d4
- HY-132421S
- 3,4-Dihydro-3-(4-hydroxyphenyl)-2H-1-benzopyran-7-ol-d4; 4',7-Isoflavandiol-d4; (+/-)-Equol-d4; 7,4'-Homoisoflavane-d4; NV 07a-d4;
- G18366
- CS-0200554
-
- Inchi: 1S/C15H14O3/c16-13-4-1-10(2-5-13)12-7-11-3-6-14(17)8-15(11)18-9-12/h1-6,8,12,16-17H,7,9H2/i7D2,9D,12D
- InChI Key: ADFCQWZHKCXPAJ-YHBSYLJLSA-N
- SMILES: C1([2H])OC2=C(C=CC(O)=C2)C([2H])([2H])C1([2H])C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 246.119401288g/mol
- Monoisotopic Mass: 246.119401288g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 49.7Ų
(±)-Equol-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E593002-5mg |
(R,S)-Equol-d4 (Major)(Mixture of Diastereomers) |
1216469-13-4 | 5mg |
$ 215.00 | 2023-09-07 | ||
| TRC | E593002-50mg |
(R,S)-Equol-d4 (Major)(Mixture of Diastereomers) |
1216469-13-4 | 50mg |
$ 1631.00 | 2023-09-07 | ||
| ChemScence | CS-0200554-50mg |
(±)-Equol-d4 |
1216469-13-4 | 50mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0200554-5mg |
(±)-Equol-d4 |
1216469-13-4 | 5mg |
$0.0 | 2022-04-28 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219827-5mg |
Rac Equol-d4, (mixture of diastereomers), |
1216469-13-4 | 98% Isotopic Purity 97.8% | 5mg |
¥2482.00 | 2023-09-05 | |
| MedChemExpress | HY-132421S-1mg |
(±)-Equol-d |
1216469-13-4 | 99.79% | 1mg |
¥1800 | 2024-07-20 | |
| MedChemExpress | HY-132421S-5mg |
(±)-Equol-d |
1216469-13-4 | 99.79% | 5mg |
¥5500 | 2024-07-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-219827-5 mg |
Rac Equol-d4, (mixture of diastereomers), |
1216469-13-4 | 98% Isotopic Purity 97.8% | 5mg |
¥2,482.00 | 2023-07-11 | |
| A2B Chem LLC | AW55120-1mg |
(R,S)-Equol-d4 (Major)
(Mixture of Diastereomers) |
1216469-13-4 | 99% | 1mg |
$215.00 | 2024-04-20 | |
| A2B Chem LLC | AW55120-5mg |
(R,S)-Equol-d4 (Major)
(Mixture of Diastereomers) |
1216469-13-4 | 99% | 5mg |
$585.00 | 2024-04-20 |
(±)-Equol-d Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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